2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 2-(6-methoxynaphthalen-2-yl)propanoate

• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol
• IUPAC Name: [2-(furan-2-ylmethylamino)-2-oxoethyl] 2-(6-methoxynaphthalen-2-yl)propanoate
• InChI: InChI=1S/C21H21NO5/c1-14(15-5-6-17-11-18(25-2)8-7-16(17)10-15)21(24)27-13-20(23)22-12-19-4-3-9-26-19/h3-11,14H,12-13H2,1-2H3,(H,22,23)
• InChI Key: AURVEFOBVDRAMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)OCC(=O)NCC3=CC=CO3

Description

2-[(2-FURYLMETHYL)AMINO]-2-OXOETHYL 2-(6-METHOXY-2-NAPHTHYL)PROPANOATE is an organic compound with a complex structure that includes a furylmethylamino group, an oxoethyl group, and a methoxy-naphthyl propanoate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-FURYLMETHYL)AMINO]-2-OXOETHYL 2-(6-METHOXY-2-NAPHTHYL)PROPANOATE typically involves multiple stepsThe reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-[(2-FURYLMETHYL)AMINO]-2-OXOETHYL 2-(6-METHOXY-2-NAPHTHYL)PROPANOATE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the oxo group to hydroxyl groups.

Substitution: The amino and methoxy groups can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols. Substitution reactions can result in various substituted derivatives of the original compound .

Scientific Research Applications

2-[(2-FURYLMETHYL)AMINO]-2-OXOETHYL 2-(6-METHOXY-2-NAPHTHYL)PROPANOATE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-[(2-FURYLMETHYL)AMINO]-2-OXOETHYL 2-(6-METHOXY-2-NAPHTHYL)PROPANOATE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-[(2-FURYLMETHYL)AMINO]-2-OXOETHYL 2-(6-METHOXY-2-NAPHTHYL)PROPANOATE shares similarities with other compounds containing furyl, amino, and naphthyl groups.
• Compounds such as 2-[(2-FURYLMETHYL)AMINO]-2-OXOETHYL 2-(6-METHOXY-2-NAPHTHYL)ACETATE and 2-[(2-FURYLMETHYL)AMINO]-2-OXOETHYL 2-(6-METHOXY-2-NAPHTHYL)BUTANOATE have similar structures but differ in the length and nature of the carbon chain .

Uniqueness

The uniqueness of 2-[(2-FURYLMETHYL)AMINO]-2-OXOETHYL 2-(6-METHOXY-2-NAPHTHYL)PROPANOATE lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for research and industrial applications .